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Compound of Interest

Compound Name: 1-Bromo-2-methylpropane

Cat. No.: B043306 Get Quote

An In-depth Technical Guide to 1-Bromo-2-methylpropane

This technical guide provides a comprehensive overview of 1-Bromo-2-methylpropane, also

known as isobutyl bromide. It is intended for researchers, scientists, and professionals in drug

development and other scientific fields who utilize this compound in their work. This document

details its chemical identity, physical properties, and a key synthetic application, providing a

valuable resource for laboratory and research settings.

Chemical Identity and Molecular Structure
1-Bromo-2-methylpropane is a primary alkyl halide. Its Chemical Abstracts Service (CAS)

number is 78-77-3.[1][2][3][4][5] The molecular formula for this compound is C₄H₉Br.[1][2][3] It

is structurally an isomer of 1-bromobutane, with a bromine atom attached to a primary carbon

of an isobutyl group.

Below is a diagram representing the molecular structure of 1-Bromo-2-methylpropane.

Caption: Molecular structure of 1-Bromo-2-methylpropane.

Physicochemical Properties
1-Bromo-2-methylpropane is a colorless to light yellow liquid.[1][5] A summary of its key

quantitative properties is presented in the table below for easy reference and comparison.
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Property Value

Molecular Weight 137.02 g/mol [1][2][4]

Boiling Point 90-92 °C[1][6]

Melting Point -119 to -117 °C[1]

Density 1.26 g/mL at 20 °C[1][6]

Refractive Index 1.435 - 1.436 (at 20°C, D)[1][6][7]

Vapor Pressure 72 mm Hg[5]

Flash Point 18 °C (64.4 °F) - closed cup[6]

Experimental Protocol: Grignard Reagent Formation
1-Bromo-2-methylpropane is a versatile reagent in organic synthesis, frequently used in the

formation of Grignard reagents. These organomagnesium compounds are powerful

nucleophiles for creating new carbon-carbon bonds. The following is a detailed methodology for

the preparation of isobutylmagnesium bromide.

Objective: To synthesize isobutylmagnesium bromide from 1-Bromo-2-methylpropane and

magnesium metal.

Materials:

1-Bromo-2-methylpropane ((CH₃)₂CHCH₂Br)

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as an initiator)

Three-neck round-bottom flask

Reflux condenser
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Dropping funnel

Gas inlet for inert gas (e.g., nitrogen or argon)

Magnetic stir bar and stir plate

Heating mantle or water bath

Procedure:

Apparatus Setup:

All glassware must be thoroughly dried in an oven and assembled while hot under a

stream of dry inert gas to exclude atmospheric moisture.

A three-neck flask is equipped with a magnetic stir bar, a reflux condenser (with a drying

tube or inert gas outlet), a dropping funnel, and a gas inlet.

Magnesium Activation:

Place magnesium turnings (1.2 equivalents relative to the alkyl halide) into the reaction

flask.

Add a single crystal of iodine.

Gently warm the flask under a flow of inert gas until purple iodine vapors are observed.

This helps to activate the magnesium surface by removing the passivating oxide layer.

Allow the flask to cool to room temperature.

Reaction Initiation:

Add a small amount of anhydrous solvent (diethyl ether or THF) to just cover the

magnesium turnings.

Prepare a solution of 1-Bromo-2-methylpropane (1 equivalent) in the anhydrous solvent

in the dropping funnel.
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Add a small portion (approximately 10%) of the 1-Bromo-2-methylpropane solution to

the stirred magnesium suspension.

The reaction is initiated when the brown color of the iodine disappears and bubbling is

observed. Gentle warming may be necessary to start the reaction.

Addition and Reflux:

Once the reaction has started, add the remaining 1-Bromo-2-methylpropane solution

dropwise from the funnel at a rate that maintains a gentle reflux.

If the reaction becomes too vigorous, the rate of addition should be slowed, and the flask

can be cooled in an ice bath.

Reaction Completion:

After the addition is complete, continue to stir the mixture and maintain a gentle reflux for

an additional 30-60 minutes to ensure all the magnesium has reacted.

The completion of the reaction is indicated by the cessation of bubbling and the formation

of a cloudy grey or brownish solution.

Use of the Grignard Reagent:

The resulting solution of isobutylmagnesium bromide is then cooled to room temperature

and is ready for use in subsequent reactions, such as with aldehydes, ketones, or esters.

The following diagram illustrates the logical workflow of the Grignard reagent formation.
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Caption: Workflow for Grignard reagent synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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